molecular formula C10H8N2O2 B8393628 2-Nitro-6-cyclopropylbenzonitrile

2-Nitro-6-cyclopropylbenzonitrile

Cat. No.: B8393628
M. Wt: 188.18 g/mol
InChI Key: XZURHUYAPXRFGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Nitro-6-cyclopropylbenzonitrile is a useful research compound. Its molecular formula is C10H8N2O2 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H8N2O2

Molecular Weight

188.18 g/mol

IUPAC Name

2-cyclopropyl-6-nitrobenzonitrile

InChI

InChI=1S/C10H8N2O2/c11-6-9-8(7-4-5-7)2-1-3-10(9)12(13)14/h1-3,7H,4-5H2

InChI Key

XZURHUYAPXRFGI-UHFFFAOYSA-N

Canonical SMILES

C1CC1C2=C(C(=CC=C2)[N+](=O)[O-])C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Bromo-6-nitrobenzonitrile (0.56 g), cyclopropyl boronic acid (0.63 g), palladium (II) acetate (0.055 g), tricyclohexylphosphine (0.135 g) and potassium phosphate tribasic (2.36 g) were dissolved in a mixture of toluene (15 mL) and water (3 mL). The mixture was heated at 100° C. under nitrogen for 18 hours. The mixture was cooled and then partitioned between water and DCM. The organic solution was separated, dried with magnesium sulfate, filtered and the solvent was removed under vacuum. The residue was purified by flash chromatography on silica, eluting with a mixture of ethyl acetate and cyclohexane. The fractions containing the desired product were combined and evaporated to give the title compound as a light yellow solid (0.51 g).
Quantity
0.56 g
Type
reactant
Reaction Step One
Quantity
0.63 g
Type
reactant
Reaction Step One
Quantity
0.135 g
Type
reactant
Reaction Step One
Name
potassium phosphate tribasic
Quantity
2.36 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
0.055 g
Type
catalyst
Reaction Step One

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